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Biological Activities of 2-Undecanone

Biological Experimental Key Findings / Effective Concentrations /
Activity Model/Organism Mechanism of Action Reference

| Nematicidal & Repellent | Caenorhabditis elegans (nematode) | Triggers repellent behavior via AWB
olfactory neurons and cGMP pathway; induces necrotic cell death via lysosomal membrane rupture and
calcium influx [1]. | Repellent: 1-5 mg/mL Nematicidal: 0.06-0.08 mg/mL [1] | | Immunomodulatory |
Mouse neutrophils (immune cells) | Alone, it activates neutrophil migration and ROS generation. In presence
of bacterial LPS, it suppresses NET formation, cytokine production, and bactericidal activity, inducing
apoptosis [2]. | In vitro: ~200 pM (estimated in vivo) [2] | | Anti-inflammatory | LPS-stimulated RAW264.7
macrophage cells (in vitro) | Inhibits production of pro-inflammatory cytokines (TNF-«, IL-1f) and increases
anti-inflammatory IL-10. Less potent than sodium houttuyfonate in comparative study [3]. | In vitro: 0.1-20
pg/mL [3] | | Anti-inflammatory | Xylene-induced ear edema in mice (in vivo) | Shows a dose-dependent
inhibitory effect on inflammation [3]. | In vivo data shown, specific doses not detailed in abstract [3] | |
Antimicrobial Source | Found in plants like Houttuynia cordata and various essential oils [3] [4]. | The plant
itself is used in traditional medicine for anti-inflammatory purposes, with 2-Undecanone as a component of

its essential oil [3]. | N/A (Natural Source) |
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Detailed Experimental Insights

For your guide, here is a deeper look at the experimental protocols and mechanistic insights from the key

studies:

¢ Nematicidal Mechanism of Action: The dual-action mechanism against nematodes is particularly

well-elucidated.

o Repellent Activity: Chemotaxis assays showed that C. elegans avoids 2-Undecanone. Using
mutant strains, researchers determined that this repellent behavior is specifically mediated by
AWB olfactory sensory neurons and involves signaling through the cGMP pathway (affecting
genes like tax-2, tax-4, and odr-1) [1].

o Contact Toxicity (Nematicidal Activity): The study demonstrated that 2-Undecanone induces
a form of cell death involving necrosis. Key evidence includes:

= Lysosomal Membrane Permeabilization: Visualized using LysoTracker Red dye and a
transgenic strain expressing LMP-1::GFP, showing lysosomal rupture after exposure [1].

= Intracellular Calcium Burst: Detected using Fluo-4 AM dye and a FRET-based calcium
indicator, showing a significant increase in cytoplasmic calcium levels [1].

= Molecular Targets: Identified as Hsp70 A and V-ATPase A. The compound disrupts
sphingomyelin metabolism, decreasing acid sphingomyelinase activity and leading to
lysosomal membrane destabilization [1].

¢ Immunomodulatory Mechanism of Action: The activity on immune cells is complex and context-

dependent.

o Experimental Model: The study used isolated mouse neutrophils. The compound's source was
identified as a metabolite from Pseudomonas aeruginosa infection [2].

o Signaling Pathways: When administered alone, 2-Undecanone acts as a chemoattractant,
activating neutrophils through a Gai-protein-coupled receptor (GPCR) pathway. This leads to
phospholipase C (PLC) activation, calcium release, and activation of ERK and Akt kinases,
promoting migration and ROS generation [2].

o Suppressive Action: In the presence of bacterial lipopolysaccharide (LPS), 2-Undecanone
has a net suppressive effect. It inhibits LPS-induced ROS generation, Neutrophil Extracellular
Trap (NET) formation, and pro-inflammatory cytokine (TNF-a, IL-6, IL-1[3) production. It also
interferes with the NF-kB signaling pathway and promotes neutrophil apoptosis, thereby
reducing the cells' bactericidal capacity [2].

The diagram below summarizes the complex dual-pathway mechanism by which 2-Undecanone affects

neutrophils, based on the experimental findings.
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Research Context and Limitations

Based on the current search results, here are some points to consider for your guide:

¢ Comparative Data is Limited: While the table shows activity across different models, the search
results do not contain direct "head-to-head" comparisons of 2-Undecanone's potency or efficacy
against a wide range of bacterial, fungal, or mammalian cell lines.
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¢ Focus on Specific Pathways: The most robust data explains mechanisms in nematodes and
immune cells. You may need to frame your guide around these specific, well-documented activities
rather than a general "all-species" comparison.

¢ Natural Product Context: Highlighting that 2-Undecanone is a natural product found in various
plants and microbes can be a strength, as it may be of interest for "green" pesticide or therapeutic
development [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s560417?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4284749/
https://www.hmdb.ca/metabolites/HMDB0033713
https://www.smolecule.com/products/s560417?utm_src=pdf-custom-synthesis
https://www.nature.com/articles/s41598-025-95332-z
https://pmc.ncbi.nlm.nih.gov/articles/PMC9442345/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4284749/
https://www.hmdb.ca/metabolites/HMDB0033713
https://www.smolecule.com/products/b560417#2-undecanone-different-species-biological-activity
https://www.smolecule.com/products/b560417#2-undecanone-different-species-biological-activity
https://www.smolecule.com/products/b560417#2-undecanone-different-species-biological-activity
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s560417?utm_src=pdf-bulk
https://www.smolecule.com/products/s560417?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s560417?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

